Cas no 2207-69-4 (ERGOCORNINE METHANESULFONATE (SALT))

ERGOCORNINE METHANESULFONATE (SALT) structure
2207-69-4 structure
Product name:ERGOCORNINE METHANESULFONATE (SALT)
CAS No:2207-69-4
MF:C32H43N5O8S
MW:657.777527093887
CID:255891
PubChem ID:197756

ERGOCORNINE METHANESULFONATE (SALT) Chemical and Physical Properties

Names and Identifiers

    • ERGOCORNINE METHANESULFONATE (SALT)
    • (5'beta)-12'-hydroxy-3',6',18-trioxo-2',5'-di(propan-2-yl)ergotaman methanesulfonate (1:1)
    • 12'-Hydroxy-2',5'alpha-diisopropylergotaman-3',6',18-trione methanesulphonate
    • Ergocornine mesylate
    • Ergocornine methanesulfonate (salt)
    • Ergocornine methanesulphonate
    • Ergotaman-3',6',18-trione, 12'-hydroxy-2',5'-bis(1-methylethyl)-, (5'-alpha)-, methanesulfonate (salt)
    • Q27251312
    • Ergocornine, monomethanesulfonate (salt)
    • ERGOCORNINE, METHANESULFONATE (SALT)
    • 2706-67-4
    • N-[10b-Hydroxy-3,6-dioxo-2,5-di(propan-2-yl)octahydro-8H-[1,3]oxazolo[3,2-a]pyrrolo[2,1-c]pyrazin-2-yl]-6-methyl-9,10-didehydroergoline-8-carboximidic acid--methanesulfonic acid (1/1)
    • EINECS 218-625-4
    • ERGOCORNINE, METHANESULFONATE
    • DTXSID20944694
    • EINECS 220-296-7
    • ERGOTAMAN-3',6',18-TRIONE, 12'-HYDROXY-2',5'-BIS(1-METHYLETHYL)-, (5'.ALPHA.)-, METHANESULFONATE (SALT)
    • Ergotaman-3',6',18-trione, 12'-hydroxy-2',5'-bis(1-methylethyl)-, (5'.alpha.)-, monomethanesulfonate (salt)
    • Ergocornine methanesulfonate
    • 11AJD95BKH
    • 2207-69-4
    • 12'-Hydroxy-2',5'alpha-diisopropylergotaman-3',6',18-trione monomethanesulphonate
    • UNII-11AJD95BKH
    • ERGOCORNINE METHANESULFONATE (SALT)
    • Inchi: InChI=1S/C31H39N5O5.CH4O3S/c1-16(2)26-28(38)35-11-7-10-24(35)31(40)36(26)29(39)30(41-31,17(3)4)33-27(37)19-12-21-20-8-6-9-22-25(20)18(14-32-22)13-23(21)34(5)15-19;1-5(2,3)4/h6,8-9,12,14,16-17,19,23-24,26,32,40H,7,10-11,13,15H2,1-5H3,(H,33,37);1H3,(H,2,3,4)/t19-,23-,24+,26-,30-,31+;/m1./s1
    • InChI Key: JSSWJSBXBKEBMS-JDFJKJGNSA-N
    • SMILES: CS(=O)(O)=O.CC([C@@H]1C(=O)N2CCC[C@H]2[C@]2(O)O[C@@](C(=O)N12)(C(C)C)NC([C@H]1CN(C)[C@H]2C(C3C=CC=C4C=3C(C2)=CN4)=C1)=O)C

Computed Properties

  • Exact Mass: 657.28323452g/mol
  • Monoisotopic Mass: 657.28323452g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 4
  • Complexity: 1270
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 181Ų

ERGOCORNINE METHANESULFONATE (SALT) Security Information

  • Hazardous Material transportation number:1544
  • HazardClass:6.1(b)
  • PackingGroup:III

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